Cas no 256478-97-4 (tert-butyl 2-amino-4-methylpentanoate hydrochloride)

Tert-butyl 2-amino-4-methylpentanoate hydrochloride is a protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. The tert-butyl ester group enhances solubility in organic solvents and provides stability under acidic conditions, facilitating selective deprotection. The hydrochloride salt form improves handling and storage stability. This compound serves as a key intermediate for introducing the 4-methylpentanoate moiety into more complex molecules, offering steric hindrance that can influence conformational properties. Its structural features make it valuable for medicinal chemistry applications, particularly in designing peptidomimetics or modified peptides with enhanced metabolic stability. The product is typically characterized by high purity and consistent batch-to-batch quality.

tert-butyl 2-amino-4-methylpentanoate hydrochloride structure

256478-97-4 structure

Product Name:tert-butyl 2-amino-4-methylpentanoate hydrochloride

CAS No:256478-97-4

MF:C₁₀H₂₂ClNO₂

MW:223.74018239975

CID:1427010

PubChem ID:18326953

Update Time:2025-06-09

tert-butyl 2-amino-4-methylpentanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

- Leucine, 1,1-dimethylethyl ester, hydrochloride
- Leucine, 1,1-dimethylethyl ester, hydrochloride (1:1)
- tert-butyl 2-amino-4-methylpentanoate hydrochloride
- Inchi： 1S/C10H21NO2.ClH/c1-7(2)6-8(11)9(12)13-10(3,4)5;/h7-8H,6,11H2,1-5H3;1H
- InChI Key： RFUWRXIYTQGFGA-UHFFFAOYSA-N
- SMILES： C(=O)(OC(C)(C)C)C(N)CC(C)C.Cl

tert-butyl 2-amino-4-methylpentanoate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-110247-0.1g	tert-butyl 2-amino-4-methylpentanoate hydrochloride	256478-97-4	90%	0.1g	$29.0	2023-10-27
Enamine	EN300-110247-0.25g	tert-butyl 2-amino-4-methylpentanoate hydrochloride	256478-97-4	90%	0.25g	$32.0	2023-10-27
Enamine	EN300-110247-0.5g	tert-butyl 2-amino-4-methylpentanoate hydrochloride	256478-97-4	90%	0.5g	$42.0	2023-10-27
Enamine	EN300-110247-1.0g	tert-butyl 2-amino-4-methylpentanoate hydrochloride	256478-97-4		1g	$55.0	2023-06-10
Enamine	EN300-110247-2.5g	tert-butyl 2-amino-4-methylpentanoate hydrochloride	256478-97-4	90%	2.5g	$113.0	2023-10-27
Enamine	EN300-110247-5.0g	tert-butyl 2-amino-4-methylpentanoate hydrochloride	256478-97-4		5g	$206.0	2023-06-10
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